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Compound of Interest

Compound Name: Cisapride-13C,d3

Cat. No.: B562527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cisapride is a gastroprokinetic agent that acts as a selective serotonin 5-HT4 receptor agonist,

promoting gastrointestinal motility. Accurate quantification of Cisapride in biological matrices is

crucial for pharmacokinetic, pharmacodynamic, and toxicokinetic studies. The use of a stable

isotope-labeled internal standard (IS), such as Cisapride-13C,d3, is the gold standard for

quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The co-elution of the stable isotope-labeled IS with the analyte of interest allows for correction

of variations in sample preparation, matrix effects, and instrument response, thereby ensuring

high accuracy and precision of the analytical method.

These application notes provide detailed protocols for the sample preparation of Cisapride from

human plasma using protein precipitation and liquid-liquid extraction techniques, with

Cisapride-13C,d3 as the internal standard.

Quantitative Data Summary
The following tables summarize typical quantitative parameters for a validated LC-MS/MS

method for the determination of Cisapride in human plasma.

Table 1: LC-MS/MS Method Parameters
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Parameter Typical Value

Linearity Range 0.05 - 50 ng/mL

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification (LLOQ) 0.05 ng/mL

Intra-day Precision (%CV) < 15%

Inter-day Precision (%CV) < 15%

Intra-day Accuracy (%Bias) ± 15%

Inter-day Accuracy (%Bias) ± 15%

Mean Recovery > 85%

Matrix Effect Minimal and compensated by IS

Table 2: Mass Spectrometry Transitions

Compound Precursor Ion (m/z) Product Ion (m/z)

Cisapride 466.2 184.1

Cisapride-13C,d3 (IS) 470.2 184.1

Experimental Protocols
Preparation of Stock and Working Solutions

Cisapride Stock Solution (1 mg/mL): Accurately weigh 10 mg of Cisapride and dissolve in 10

mL of methanol.

Cisapride-13C,d3 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Cisapride-13C,d3
and dissolve in 1 mL of methanol.

Cisapride Working Standards: Prepare a series of working standards by serial dilution of the

Cisapride stock solution with 50:50 (v/v) methanol:water to cover the desired calibration

range (e.g., 0.5 to 500 ng/mL).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b562527?utm_src=pdf-body
https://www.benchchem.com/product/b562527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Standard Working Solution (10 ng/mL): Dilute the Cisapride-13C,d3 stock solution

with 50:50 (v/v) methanol:water to a final concentration of 10 ng/mL.

Sample Preparation Protocols
This method is rapid and suitable for high-throughput analysis.

Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

Add 20 µL of the Internal Standard Working Solution (10 ng/mL).

Vortex briefly to mix.

Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate.

Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

This method provides a cleaner extract, reducing potential matrix effects.[1][2]

Pipette 200 µL of human plasma into a 2 mL microcentrifuge tube.

Add 25 µL of the Internal Standard Working Solution (10 ng/mL).[1]

Vortex briefly to mix.

Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether (MTBE) or a mixture of diethyl

ether:ethyl acetate 70:30 v/v).[1]

Vortex vigorously for 5 minutes.

Centrifuge at 14,000 x g for 10 minutes at 4°C to separate the layers.

Carefully transfer the upper organic layer to a clean tube.
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Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 methanol:water with 0.1%

formic acid).

Vortex to dissolve the residue.

Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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